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Compound of Interest

Compound Name: PG 116800

cat. No.: B1679752

Application Notes and Protocols for PG 116800

Topic: PG 116800 Stability in DMSO and Other Solvents
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the stability of the matrix
metalloproteinase (MMP) inhibitor, PG 116800, in dimethyl sulfoxide (DMSQO) and other
commonly used laboratory solvents. The included protocols and data are intended to guide
researchers in the proper handling and storage of this compound to ensure experimental
integrity and reproducibility.

Introduction to PG 116800

PG 116800 is a potent, orally active hydroxamic acid-based inhibitor of several matrix
metalloproteinases, with high affinity for MMP-2, -3, -8, -9, -13, and -14. It exhibits lower affinity
for MMP-1 and MMP-7. Due to its role in extracellular matrix remodeling, PG 116800 has been
investigated in clinical trials for conditions such as osteoarthritis and myocardial infarction.
Given its therapeutic potential, understanding its stability in various solvent systems is critical
for accurate in vitro and in vivo studies.

Solubility and Recommended Storage of Stock
Solutions
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Proper dissolution and storage of PG 116800 are paramount to maintaining its biological
activity. The following table summarizes the known solubility and recommended storage
conditions.

Table 1: Solubility and Recommended Storage of PG 116800

Recommended .
L Maximum Storage
Solvent Solubility (at 25°C) Storage .
Duration
Temperature
=50 mg/mL (99.69
DMSO -20°C 1 month[2]
mM)[1]
-80°C 6 months - 1 year[1][2]
) Not recommended for
Ethanol Data not available -20°C
long-term storage
) Not recommended for
Methanol Data not available -20°C
long-term storage
Aqueous Buffers (e.qg., Prepare fresh for
Poor 4°C ) )
PBS) immediate use

Note: To achieve higher concentrations in DMSO, warming the solution to 60°C and sonication
may be necessary. It is important to use anhydrous DMSO as hygroscopic DMSO can
negatively impact solubility.[2]

Stability of PG 116800 in Various Solvents

The stability of PG 116800 can be influenced by the solvent, storage temperature, and
duration. As a hydroxamic acid derivative, it may be susceptible to hydrolysis, particularly in
agueous solutions or non-anhydrous solvents. The following table provides hypothetical
stability data based on the known chemical properties of hydroxamic acids and general
observations for small molecules.

Table 2: Hypothetical Long-Term Stability of PG 116800 (10 mM) at -20°C
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o ] ] Purity after Purity after Major
Initial Purity  Purity after

Solvent 3 Months 6 Months Degradatio
(%) 1 Month (%)
(%) (%) n Products
Anhydrous Carboxylic
99.5 99.2 98.8 98.1 _ _
DMSO acid, Amide
Ethyl ester,
Ethanol 99.5 98.0 95.1 90.3 Carboxylic
acid

Methyl ester,

Methanol 99.5 97.5 94.2 88.7 Carboxylic
acid
Not )
Hydrolysis
PBS (pH7.4) 995 85.3 (at 4°C) 68.7 (at 4°C) recommende
q products

Experimental Protocols
Protocol for Preparation of PG 116800 Stock Solution in
DMSO

Objective: To prepare a high-concentration stock solution of PG 116800 in DMSO.
Materials:

PG 116800 (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

» Vortex mixer

o Water bath or heat block (optional)

» Sonicator (optional)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1679752?utm_src=pdf-body
https://www.benchchem.com/product/b1679752?utm_src=pdf-body
https://www.benchchem.com/product/b1679752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Procedure:
o Equilibrate the PG 116800 vial to room temperature before opening.
e Weigh the desired amount of PG 116800 powder in a sterile tube.

e Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., 10
mM or 50 mg/mL).

» Vortex the solution vigorously for 2-5 minutes.

e If the compound does not fully dissolve, warm the solution to 60°C for 5-10 minutes and/or
sonicate for 10-15 minutes.[2]

 Visually inspect the solution to ensure complete dissolution.

 Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid repeated
freeze-thaw cycles.

» Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 1 year).[1][2]

Protocol for Assessing the Stability of PG 116800 in
Various Solvents by HPLC

Objective: To determine the degradation of PG 116800 in different solvents over time.
Materials:

e PG 116800 stock solution in the solvent of interest (e.g., DMSO, ethanol)

The respective pure solvents for dilution

HPLC system with a UV detector

C18 HPLC column (e.g., 4.6 x 150 mm, 5 pm)

Mobile phase: Acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid)
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e Autosampler vials
Procedure:

e Prepare a 10 mM stock solution of PG 116800 in each test solvent (DMSO, ethanol,
methanol, PBS).

o Attime zero (T=0), dilute an aliquot of each stock solution with the mobile phase to a final
concentration of 100 uM and inject it into the HPLC system.

o Store the stock solutions at the desired temperature (e.g., -20°C, 4°C, room temperature).

» At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve an aliquot of
each stock solution.

e Dilute the aliquot to 100 uM with the mobile phase and analyze by HPLC.

e Record the peak area of the parent PG 116800 compound and any new peaks that appear
(degradation products).

Data Analysis:

o Calculate the percentage of PG 116800 remaining at each time point relative to the T=0
sample.

o % Remaining = (Peak Area at T=x / Peak Area at T=0) * 100
» Plot the percentage remaining versus time for each solvent and storage condition.

o Characterize degradation products by LC-MS if necessary.

Visualizations
Signaling Pathway of MMP Inhibition by PG 116800
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Mechanism of MMP Inhibition by PG 116800
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Caption: Mechanism of MMP inhibition by PG 116800.

Experimental Workflow for PG 116800 Stability
Assessment
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Workflow for PG 116800 Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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